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Compound of Interest

Compound Name: 2-Isopropylnicotinic acid
Cat. No.: B11806167
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Executive Summary

2-Isopropylnicotinic acid (C

H
NO

, MW 165.19) is a critical pyridine intermediate, notably serving as the structural backbone for
imidazolinone herbicides like Imazapyr. Its mass spectral behavior is distinct from simple
pyridine carboxylic acids due to the steric and electronic interaction between the bulky
isopropyl group at position C2 and the carboxylic acid at position C3.

This guide compares its fragmentation dynamics with Nicotinic Acid (unsubstituted) and 2-
Methylnicotinic Acid (homolog). The analysis reveals that 2-Isopropylnicotinic acid is uniquely
characterized by a McLafferty rearrangement pathway and a pronounced Ortho Effect, leading
to cyclized fragment ions not observed in its analogs.

Structural Context & Theoretical Basis

The fragmentation logic is governed by three primary mechanisms:
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e Alpha-Cleavage: Loss of a methyl radical from the isopropyl group.
o McLafferty Rearrangement: The C3-carboxyl oxygen abstracts a

-hydrogen from the C2-isopropyl group, eliminating neutral propene.

o Proximity (Ortho) Effect: Steric crowding forces interaction between the C2-alkyl and C3-
carboxyl groups, often leading to the elimination of water or small molecules to form bicyclic
cations (e.g., furo[3,4-b]pyridin-5-one derivatives).

Comparative Molecule Specifications

2-Isopropylnicotinic 2-Methylnicotinic

Feature ] ) Nicotinic Acid
Acid Acid
C C C

Formula H H H
NO NO NO

MwW 165.19 137.14 123.11
Isopropyl ( Methyl ( Hydrogen (

C2 Substituent
) ) )

) McLafferty + Ortho )
Key Mechanism Effect Ortho Effect Only Simple Cleavage
ec

Comparative Fragmentation Analysis

The following table summarizes the diagnostic ions. Note that while Nicotinic Acid fragments
primarily via simple bond scission, the 2-isopropyl derivative relies heavily on rearrangement.
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2- 2-
o o Nicotinic Acid Mechanistic
Fragment Type Isopropylnicotini  Methylnicotinic .
_ _ (mlz) Origin
c Acid (m/z) Acid (m/z)
lon stability
Molecular lon ( decreases with
165 (Weak) 137 (Strong) 123 (Strong) )
) alkyl chain
length.
[M - CH
150 122 (Rare) N/A -cleavage of
] isopropy! group.
Ortho Effect:
M-H
Cyclization
147 119 105
0] between COOH
and alkyl/ring H.
McLafferty
Rearrangement:
[M - Alkene] 123 (Loss of N/A N/A S .
Propene) pecitic to
-H presence.
Decarboxylation
[M - COOH] 120 92 78 (Standard
pyridine
fragmentation).
] ) Ring degradation
Pyridyne/Ring 106 92 51

products.

Key Differentiator: The Signal at m/z 123

In the spectrum of 2-Isopropylnicotinic acid, a significant peak appears at m/z 123. This is
not the molecular ion of Nicotinic Acid, but rather a pseudo-molecular ion formed by the loss of
neutral propene (42 Da) via the McLafferty rearrangement. This peak is chemically identical to
protonated nicotinic acid but has a distinct pyrolytic origin in this context.
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Mechanistic Deep Dive (Pathways)
Pathway A: The McLafferty Rearrangement

Unlike 2-Methylnicotinic acid, the isopropyl group possesses

-hydrogens relative to the carbonyl oxygen. This allows for a 6-membered transition state,
transferring a hydrogen to the carboxyl group and expelling propene.

Pathway B: The Ortho Effect (Cyclization)

The proximity of the C2-isopropyl and C3-carboxyl groups facilitates the loss of water (18 Da)
or methyl radicals to form stabilized bicyclic oxonium or lactone-like ions. This is analogous to
the formation of 7-hydroxy-furo[3,4-b]pyridin-5(7H)-one observed in photodegradation studies.

Molecular lon
[M]+ m/z 165

\

\

- «CH3 (15) /- H20 (18) - «COOH (45)

['\/Im_/zcﬂfc’}+ [Mm-/sz‘(B?] . 6-Membered [M - COOH]+
(Alpha Cleavage) (Ortho Cyclization) Transition State m/z 120

- Propene (42)
(McLafferty)

[M - C3H6]+
m/z 123
(Protonated Nicotinic Acid)

m/z 105 mi/z 78

Click to download full resolution via product page

Figure 1: Primary fragmentation pathways of 2-Isopropylnicotinic acid. Note the distinct
McLafferty pathway (Green) yielding m/z 123.
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Experimental Protocol (Self-Validating)

To replicate these results and differentiate the isopropyl derivative from isomers (e.g., n-propyl),
follow this standardized GC-MS protocol.

Sample Preparation

e Solvent: Methanol or Acetonitrile (HPLC Grade).
o Concentration: 10-50 pg/mL.

 Derivatization (Optional but Recommended): Methylation using TMS-diazomethane or BF3-
Methanol is recommended to improve volatility and peak shape. Note: If methylated, shift all
m/z values by +14 Da.

Instrument Parameters (EI-MS)

 lonization: Electron Impact (El) at 70 eV.
e Source Temp: 230°C.
o Transfer Line: 280°C.

e Scan Range: m/z 40-300.

Validation Logic (The "Check")

e Check m/z 165: Confirm parent ion presence.
e Check m/z 123 vs. 137:

o If significant 123 is present with loss of 42 (Propene), the alkyl group is Isopropyl or n-
Propyl.

o If 137 is dominant (M-28), it suggests an ethyl derivative (loss of ethylene).

« Differentiation from n-Propyl isomer:
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o 2-Isopropyl: Stronger [M-CH3]+ (m/z 150) due to two equivalent methyls available for
alpha-cleavage.

o 2-n-Propyl: Stronger McLafferty rearrangement (m/z 123) and distinct [M-C2H5]+ (m/z
136) from cleavage of the ethyl tail.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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